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Compound of Interest

Compound Name: 1-Bromo-2-fluoropropane

Cat. No.: B167499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight determination for the

chemical compound 1-Bromo-2-fluoropropane. The information is presented to be a precise

reference for scientific applications.

Molecular Formula and Structure
1-Bromo-2-fluoropropane is a halogenated propane derivative. Its chemical structure consists

of a three-carbon propane backbone with a bromine atom attached to the first carbon and a

fluorine atom attached to the second. The molecular formula for this compound is C₃H₆BrF[1]

[2].

Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for 1-Bromo-2-fluoropropane is based on the standard atomic weights of

Carbon (C), Hydrogen (H), Bromine (Br), and Fluorine (F).

The table below summarizes the atomic weights for each element and demonstrates the

calculation for the total molecular weight of the compound.
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Element Symbol Count
Standard
Atomic Weight
( g/mol )

Contribution
to Molecular
Weight ( g/mol
)

Carbon C 3 12.011 36.033

Hydrogen H 6 1.008 6.048

Bromine Br 1 79.904[3][4][5] 79.904

Fluorine F 1 18.998[6][7] 18.998

Total C₃H₆BrF 11 140.983

Based on this calculation, the molecular weight of 1-Bromo-2-fluoropropane is 140.983 g/mol

. This value aligns with publicly available chemical databases, which list the molecular weight

as approximately 140.98 g/mol [1][2].

Experimental Protocols
The determination of molecular weight as presented here is a theoretical calculation based on

established standard atomic weights. Therefore, no experimental protocols are required for this

computation. In a laboratory setting, techniques such as mass spectrometry could be used to

experimentally verify this molecular weight.

Visualization of Elemental Composition
The following diagram illustrates the elemental components that constitute the 1-Bromo-2-
fluoropropane molecule.

1-Bromo-2-fluoropropane
(C₃H₆BrF)

MW: 140.983 g/mol

Carbon (C)
3 atoms

Hydrogen (H)
6 atoms

Bromine (Br)
1 atom

Fluorine (F)
1 atom
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Caption: Elemental composition of 1-Bromo-2-fluoropropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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